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Compound of Interest |

Compound Name: (+)-Vorozole
CAS No.: 129731-10-8
Cat. No.: B144775
. J

Introduction: Compound Profile

(+)-Vorozole (R-83842) is a highly potent, third-generation, non-steroidal aromatase inhibitor
(Type 11).[1] It functions by competitively binding to the heme of the cytochrome P450 subunit of
the aromatase enzyme (CYP19), blocking the conversion of androgens to estrogens.

Successful in vitro and in vivo experimentation relies heavily on the precise handling of this
compound.[1] Vorozole is a lipophilic triazole derivative; therefore, its solubility in aqueous
buffers is negligible.[1] Proper solubilization in organic solvents like Dimethyl Sulfoxide (DMSQO)
is the critical first step in any workflow.[1]

Key Chemical Properties

Property Detail

CAS Number 129731-10-8

Molecular Weight 324.77 g/mol

Appearance White to off-white crystalline powder
Primary Solvent DMSO (Dimethyl Sulfoxide)

Max Solubility (DMSO) ~45-50 mg/mL (requires optimization)
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Part 1: Solubility & Stock Preparation
Q1: What is the maximum achievable concentration of
(+)-Vorozole in DMSO?

A: While theoretical limits can reach 50 mg/mL (~150 mM), we strictly recommend preparing
stock solutions at 10—20 mM (approx. 3.2—6.5 mg/mL) for routine use.[1]

o Scientific Rationale: Working near the saturation limit (50 mg/mL) increases the risk of
"crashing out" (precipitation) when the stock is subjected to freeze-thaw cycles or introduced
to aqueous media.[1] A 10 mM stock provides a safe buffer zone for solubility while
remaining concentrated enough to allow for >1000x dilutions in biological assays.[1]

Q2: The powder is not dissolving immediately in DMSO.
Is the product defective?

A: Not necessarily. (+)-Vorozole is a crystalline solid and may require energy input to disrupt
the crystal lattice.[1]

Troubleshooting Protocol:

Vortex: Vortex vigorously for 1-2 minutes.

» Sonication: If visible particles remain, sonicate the vial in a water bath at room temperature
(25°C) for 5-10 minutes.

e Warming: If stubborn, warm the solution to 37°C for 5 minutes. Do not exceed 40°C to avoid
thermal degradation.

e Solvent Quality Check: Ensure your DMSO is anhydrous (Grade 299.9%).[1] DMSO is
hygroscopic; if your solvent bottle has been open for months, it may have absorbed
atmospheric water, drastically reducing Vorozole solubility.[1]

Q3: Can | dissolve Vorozole directly in water or PBS?

A:No. (+)-Vorozole is practically insoluble in water.[1] You must prepare a concentrated stock
in DMSO (or Ethanol) first, then dilute into the aqueous buffer.
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Part 2: Stability & Storage
Q4: How should | store my DMSO stock solutions?

A: Stability is a function of temperature and moisture exclusion.[1][2]

e Short-Term (< 1 month): Store at -20°C.

e Long-Term (> 1 month): Store at -80°C.

o Shelf Life: Properly stored stock solutions are stable for 6 months to 1 year.[1][2]

Critical Warning: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles introduce
condensation (water) into the vial, which promotes hydrolysis and precipitation.[1]

Q5: How do | manage freeze-thaw cycles?

A: Implement the "Single-Use Aliquot" System. Upon preparing your master stock:

o Immediately divide the solution into small, single-use aliquots (e.g., 20-50 pL) in light-
protective, O-ring sealed cryovials.

e Store these at -80°C.

e Thaw one vial for an experiment and discard any remainder. Never refreeze a thawed
aliquot.

Part 3: Biological Application (In Vitro/in Vivo)[1][4]
[5]

Q6: How do I dilute the stock into cell culture media
without precipitation?

A: The "solvent shock” occurs when a hydrophobic compound in organic solvent hits water.[1]
To prevent precipitation:

o Stepwise Dilution (Recommended):
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o Perform an intermediate dilution in culture medium (e.g., dilute 10 mM stock 1:10 to make
1 mM).[1]

o Vortex immediately.[1]
o Add this intermediate to your final volume.
 Direct Spiking:

o If adding directly, submerge the pipette tip into the media and dispense quickly while
swirling the media.

o Never dispense the drop onto the surface of the media; this creates a localized high-
concentration film that precipitates instantly.[1]

Q7: What is the safe limit for DMSO in cell assays?

A: Most mammalian cells tolerate 0.1% (v/v) DMSO.[1] Sensitive lines (e.g., primary neurons,
stem cells) may require <0.05%.[1]

o Calculation: To achieve a 10 uM final drug concentration with 0.1% DMSO, your stock
solution must be 10 mM.[1]

Part 4: Visual Troubleshooting Guides
Workflow 1: Stock Preparation & Storage

This diagram outlines the critical path for ensuring stock integrity.
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Figure 1: Optimal workflow for solubilizing (+)-Vorozole and establishing a stable storage bank.

Workflow 2: Troubleshooting Precipitation

Use this logic tree if you observe cloudiness or crystals in your working solution.
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Figure 2: Diagnostic decision tree for resolving precipitation issues during experimental setup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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